(1E)-1-bromocyclooct-1-ene
Overview
Description
Molecular Structure Analysis
The molecular structure of “(1E)-1-bromocyclooct-1-ene” can be described by its IUPAC name (E)-1-bromocyclooct-1-ene and its InChI code 1S/C8H13Br/c9-8-6-4-2-1-3-5-7-8/h6H,1-5,7H2/b8-6+ . The InChI key is GORSJTUPMQQONE-SOFGYWHQSA-N .Physical And Chemical Properties Analysis
“(1E)-1-bromocyclooct-1-ene” has a molecular weight of 189.1 . It is a liquid at room temperature .Scientific Research Applications
Quantitative Determination in Copolymerization
A study by Sadykh-Zade, Trifel, Kyazimov, Fainshraiber, and Shigayev (1973) developed a method for the quantitative determination of 1-vinylcyclohex-4-ene in reaction media during copolymerization. This method involved bromination of the monomer with a normal solution of bromine in methanol saturated with NaBr and subsequent reduction of the bromine-containing product. This process was used for the kinetic study of graft modification of butyl rubber with 1-vinylcyclohex-4-ene in benzene in the presence of benzoyl peroxide (Sadykh-Zade et al., 1973).
Synthesis and Chemistry of Bicyclic Compounds
Lee, Chen, and Chen (1998) synthesized 8-Bromobicyclo[5.1.0]oct-1(8)-cne, an intermediate for the preparation of 8-substituted bicyclo[5.1.0]oct-1(8)-enes. This compound was used for bromo-lithium exchange followed by nucleophilic substitution reactions to generate various bicyclic compounds, which reacted with cyclopentadiene to form endo-exo isomers of Diels-Alder adducts (Lee et al., 1998).
Bromination of Cyclopentenones
Shirinian, Lonshakov, Kachala, et al. (2012) studied the bromination of 2,3-diarylcyclopent-2-en-1-ones under various conditions. They found that depending on the brominating reagent and solvent, bromination could occur at different positions, leading to the synthesis of various bromo-substituted 2-cyclopenten-1-ones, important synthons in organic synthesis (Shirinian et al., 2012).
Safety and Hazards
The compound is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to avoid breathing dust, wash skin thoroughly after handling, do not eat, drink or smoke when using this product, use only outdoors or in a well-ventilated area, and wear protective gloves/protective clothing .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1E)-1-bromocyclooct-1-ene involves the conversion of cyclooctene to the desired product through bromination.", "Starting Materials": [ "Cyclooctene", "Bromine", "Sodium hydroxide", "Acetic acid", "Water" ], "Reaction": [ "Add cyclooctene to a reaction flask", "Add bromine dropwise to the reaction flask while stirring", "Maintain the temperature of the reaction mixture at 0-5°C", "After the addition of bromine is complete, stir the reaction mixture for an additional 30 minutes", "Add sodium hydroxide to the reaction mixture to neutralize the excess bromine", "Extract the product with acetic acid and water", "Dry the organic layer with anhydrous sodium sulfate", "Distill the product to obtain (1E)-1-bromocyclooct-1-ene" ] } | |
CAS RN |
61815-42-7 |
Product Name |
(1E)-1-bromocyclooct-1-ene |
Molecular Formula |
C8H13Br |
Molecular Weight |
189.1 |
Purity |
95 |
Origin of Product |
United States |
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